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Compound of Interest

Compound Name: N-methyl mesoporphyrin IX

Cat. No.: B1679035

For researchers and drug development professionals, the integrity of scientific discovery is
intrinsically linked to a commitment to safety and environmental responsibility. The proper
disposal of specialized chemical compounds like N-methyl mesoporphyrin IX (NMM) is a
critical component of laboratory safety protocols. This guide provides a clear, step-by-step
framework for the handling and disposal of NMM, ensuring the protection of personnel and
compliance with safety standards.

N-methyl mesoporphyrin IX is a ferrochelatase inhibitor and a fluorescent probe used in
various research applications, including the study of G-quadruplex DNA and the monitoring of
amyloid-f fibrillation.[1][2][3][4] Its handling and disposal require careful attention to its specific
chemical properties and associated hazards.

Hazard Identification and Protective Measures

According to safety data sheets, N-methyl mesoporphyrin IX is classified as a hazardous
substance. It is crucial to be aware of its potential health effects to ensure appropriate
protective measures are taken.

Hazard Summary
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Hazard Statement GHS Classification Description

H315 Skin Irritation Category 2 Causes skin irritation.[5]

Causes serious eye irritation.

H319 Eye Irritation Category 2A 5]

| H335 | Specific Target Organ Toxicity (Single Exposure) Category 3 | May cause respiratory
irritation.[5] |

Personal Protective Equipment (PPE): Before handling N-methyl mesoporphyrin IX for any
purpose, including disposal, the following PPE is mandatory:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]

Hand Protection: Wear suitable protective gloves.[6][7]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6][7]

Respiratory Protection: If working in a poorly ventilated area or if dust/aerosols are
generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[6]

Pre-Disposal: Handling and Storage

Proper handling and storage are paramount to prevent accidental exposure and ensure the
compound's stability prior to disposal.

» Handling: Always handle N-methyl mesoporphyrin IX in a well-ventilated area, preferably
within a chemical fume hood.[6][7] Avoid the formation of dust and aerosols.[7] Take
precautionary measures against static discharge.[5] After handling, wash hands and any
exposed skin thoroughly.[5]

o Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated
place.[5][7] Several sources recommend storage at -20°C, while another suggests +2 to
+8°C.[8][9] It is also crucial to protect it from light.[1][8]

Step-by-Step Disposal Protocol
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The recommended method for the disposal of N-methyl mesoporphyrin IX is through a
licensed chemical waste disposal service. Do not discharge to sewer systems or contaminate
water, foodstuffs, or feed.[7]

Step 1: Waste Collection and Segregation

e Collect waste N-methyl mesoporphyrin IX, whether in solid form or in solution, in a
dedicated, properly labeled, and sealed waste container.

 Inert absorbent materials like sand, silica gel, or universal binders should be used to soak up
any spills.[6] This contaminated absorbent material must also be treated as chemical waste.

e Segregate NMM waste from other laboratory waste streams to avoid incompatible chemical
reactions.

Step 2: Container Management
e Use containers that are in good condition and compatible with the chemical.

o Label the waste container clearly with "Hazardous Waste," the name "N-methyl
mesoporphyrin IX," and the associated hazard symbols (e.g., irritant).

o Keep the container tightly closed except when adding waste.[7]
Step 3: Arranging for Professional Disposal

e The primary disposal route is through a licensed chemical destruction facility.[7] This may
involve controlled incineration with flue gas scrubbing to neutralize harmful combustion by-
products.[7]

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the chemical waste. They will have established procedures and contracts with certified
waste management vendors.

Step 4: Decontamination of Empty Containers

o Empty containers that held N-methyl mesoporphyrin IX must also be managed carefully.
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» Containers can be triple-rinsed with a suitable solvent (check with your EHS office for
recommended solvents).[7] The rinsate must be collected and disposed of as hazardous

chemical waste.

» After proper decontamination, the container can be offered for recycling or reconditioning.[7]
Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill, as per institutional guidelines.[7]

Disposal Workflow Diagram

The following diagram outlines the logical steps for the safe disposal of N-methyl
mesoporphyrin IX.
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Caption: Logical workflow for the safe disposal of N-methyl mesoporphyrin IX.
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Physical and Chemical Properties

A summary of key data points for N-methyl mesoporphyrin IX is provided below for quick

reference.
Property Value
CAS Number 142234-85-3[2][5][8]
Molecular Formula C35H40N4Oa4[2][8]
Molecular Weight 580.72 g/mol [2][8]
Appearance Data not available
Solubility DMF: 20 mg/mIDMSO: 15 mg/mIDMF:PBS (pH
7.2) (1:5): 0.17 mg/ml[2]
Excitation/Emission Maxima 399/610 nm[2]
Flammability Product is not flammable.[5]

Product does not present an explosion hazard.

[5]

Explosion Hazard

By adhering to these procedural guidelines, laboratories can ensure that the disposal of N-
methyl mesoporphyrin IX is conducted in a manner that is safe, responsible, and compliant
with institutional and regulatory requirements. Always consult your institution's specific safety
protocols and EHS department for guidance tailored to your location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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